Cas no 716-80-3 (Benzothiazole,2-(2-pyridinyl)-)
716-80-3 structure
Product Name:Benzothiazole,2-(2-pyridinyl)-
CAS No:716-80-3
MF:C12H8N2S
MW:212.270320892334
MDL:MFCD00454843
CID:563103
PubChem ID:12856
Update Time:2025-04-19
Benzothiazole,2-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(2-pyridinyl)-
- 2-pyridin-2-yl-1,3-benzothiazole
- 2-PYRIDIN-2-YL-BENZOTHIAZOLE
- 2-(2-pyridyl)-1,3-benzothiazole
- 2-(pyridin-2-yl)-1,3-benzothiazole
- 2-(pyridin-2-yl)benzo[d]thiazole
- 2-(pyridine-2-yl)benzo[d]thiazole
- Benzothiazole,2-(2-pyridinyl)
- BENZOTHIAZOLE,2-(2-PYRIDYL)
- 2-(2'-Pyridyl)benzothiazole
- 4-27-00-07184 (Beilstein Handbook Reference)
- CS-0210293
- 2-(2-pyridyl)benzothiazole
- MLS000736697
- XSWCYXIBEZMXMM-UHFFFAOYSA-N
- AKOS001044154
- MLS000057976
- SMR000063020
- SMR000446921
- NSC-62611
- DTXSID00221834
- 716-80-3
- HMS2780N08
- HMS2381H21
- NCIOpen2_002777
- NSC 62611
- CHEMBL1379011
- F88112
- TZ939HAJ6T
- 2-(Pyridin-2-yl)benzothiazole
- Z50128913
- NSC62611
- 2-(.alpha.-Pyridyl)benzothiazole
- 2-(2-Pyridinyl)benzothiazole
- BENZOTHIAZOLE, 2-(2-PYRIDYL)-
- SCHEMBL221431
- CCG-107038
- 2-(alpha-Pyridyl)benzothiazole
- Benzothiazole, 2-(2-pyridinyl)-
- BRN 0151408
-
- MDL: MFCD00454843
- Inchi: 1S/C12H8N2S/c1-2-7-11-9(5-1)14-12(15-11)10-6-3-4-8-13-10/h1-8H
- InChI Key: XSWCYXIBEZMXMM-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=CN=2)=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 212.04100
- Monoisotopic Mass: 212.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 54Ų
Experimental Properties
- Density: 1.288
- Melting Point: 136-137 ºC
- PSA: 54.02000
- LogP: 3.35830
Benzothiazole,2-(2-pyridinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM161731-5g |
2-(pyridin-2-yl)benzo[d]thiazole |
716-80-3 | 97% | 5g |
$757 | 2021-06-17 | |
| Chemenu | CM161731-1g |
2-(pyridin-2-yl)benzo[d]thiazole |
716-80-3 | 97% | 1g |
$1186 | 2024-07-24 | |
| eNovation Chemicals LLC | Y1003569-1g |
2-(pyridin-2-yl)benzo[d]thiazole |
716-80-3 | 95% | 1g |
$780 | 2024-07-24 | |
| A2B Chem LLC | AH13995-1g |
2-(Pyridin-2-yl)benzothiazole |
716-80-3 | 98% | 1g |
$1043.00 | 2024-04-19 | |
| A2B Chem LLC | AH13995-5g |
2-(Pyridin-2-yl)benzothiazole |
716-80-3 | 5g |
$928.00 | 2023-12-30 | ||
| A2B Chem LLC | AH13995-250mg |
2-(Pyridin-2-yl)benzothiazole |
716-80-3 | 98% | 250mg |
$358.00 | 2024-04-19 | |
| eNovation Chemicals LLC | Y1003569-1g |
2-(pyridin-2-yl)benzo[d]thiazole |
716-80-3 | 95% | 1g |
$1360 | 2025-02-25 | |
| Crysdot LLC | CD11067940-5g |
2-(Pyridin-2-yl)benzo[d]thiazole |
716-80-3 | 97% | 5g |
$802 | 2024-07-18 | |
| 1PlusChem | 1P00FBJF-250mg |
Benzothiazole, 2-(2-pyridinyl)- (9CI) |
716-80-3 | 98% | 250mg |
$372.00 | 2025-02-27 | |
| 1PlusChem | 1P00FBJF-1g |
Benzothiazole, 2-(2-pyridinyl)- (9CI) |
716-80-3 | 98% | 1g |
$1104.00 | 2025-02-27 |
Benzothiazole,2-(2-pyridinyl)- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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